Irak4-IN-18

• Molecular Formula: C24H25FN6O3
• Molecular Weight: 464.5 g/mol
• InChI: InChI=1S/C24H25FN6O3/c25-15-10-16(12-17(11-15)31-4-7-33-8-5-31)27-24-28-18-3-6-34-21(18)23(30-24)29-20-14-2-1-13(9-14)19(20)22(26)32/h1-3,6,10-14,19-20H,4-5,7-9H2,(H2,26,32)(H2,27,28,29,30)/t13-,14+,19+,20-/m1/s1
• InChIKey: MPYUEFXHKFQGQP-BBNYVJOESA-N

IRAK4-IN-18: Bicyclic Pyrimidine IRAK4 Inhibitor

IRAK4-IN-18 (also designated compound 33) is a synthetic small-molecule inhibitor of interleukin-1 receptor-associated kinase 4 (IRAK4), a serine/threonine kinase essential for IL-1R/TLR innate immune signaling [1]. It belongs to the bicyclic pyrimidine chemical class developed through a high-throughput screening campaign and subsequent structure–activity relationship (SAR) optimization [1]. IRAK4-IN-18 exhibits potent biochemical inhibition of IRAK4 (IC₅₀ 15 nM) and suppresses LPS-induced IL-23 production in THP and DC cells with IC₅₀ values of 0.25 µM and 0.14 µM, respectively [1]. The compound has demonstrated oral bioavailability and disease-modifying efficacy in a collagen-induced arthritis rat model, making it a relevant tool for inflammatory and autoimmune disease research [1].

✓ Innate immune signaling pathway studies

✓ Cellular IL-23 suppression assay context

✓ In vivo arthritis model-response endpoint context

✓ Oral PK/PD integration research workflow

• [1] Chen Y, Tso K, Heckrodt TJ, Li H, Yen R, Lin N, Singh R, Taylor V, Masuda ES, Park G, Payan DG. Bicyclic pyrimidine compounds as potent IRAK4 inhibitors. Bioorg Med Chem Lett. 2022 Oct 1;73:128900. View Source

IRAK4-IN-18 Irreplaceability in Arthritis Models

IRAK4 inhibitors span multiple chemotypes—including pyridine-based clinical candidates such as PF-06650833, indazolamines, and quinazolines—that differ markedly in kinase selectivity, cellular potency, and in vivo pharmacokinetic profiles [1][2]. Within the same bicyclic pyrimidine series, subtle structural modifications produce divergent outcomes: for instance, compound 33 (IRAK4-IN-18) and compound 39 (IRAK4-IN-19) share a common scaffold yet display distinct cellular selectivity windows and in vivo dose–response relationships [1][3]. Substituting IRAK4-IN-18 with a more potent biochemical inhibitor does not guarantee equivalent cellular activity or in vivo efficacy in arthritis models, because factors such as membrane permeability, off-target pharmacology, and metabolic stability are compound-specific [1]. The quantitative evidence below demonstrates why procurement decisions must be guided by the specific pharmacological fingerprint of IRAK4-IN-18 rather than by class-level assumptions.

Biochemical potency vs. clinical candidate

IRAK4-IN-18: assay potency context PF-06650833: higher biochemical potency may not transfer to model-response context Isolated enzyme IC₅₀ does not linearly predict in vivo model-response endpoint context.

Cellular translation vs. series analog

IRAK4-IN-18: favorable cellular/biochemical translation ratio context IRAK4-IN-19: similar cellular potency but distinct translation profile may shift assay interpretation Cell-type selectivity pattern differs; DC-biased activity not shared by direct analog.

PK/PD integration vs. class

IRAK4-IN-18: integrated PK, acute PD, chronic efficacy dataset Other preclinical IRAK4 inhibitors: class-level PK/PD data may not support cross-assay correlation Integrated dataset strengthens dose–exposure–response interpretability for study design.

• [1] Chen Y, Tso K, Heckrodt TJ, Li H, Yen R, Lin N, Singh R, Taylor V, Masuda ES, Park G, Payan DG. Bicyclic pyrimidine compounds as potent IRAK4 inhibitors. Bioorg Med Chem Lett. 2022 Oct 1;73:128900. View Source
• [2] Smith GF, et al. Identification of quinazoline based inhibitors of IRAK4 for the treatment of inflammation. Bioorg Med Chem Lett. 2017;27(12):2721-2726. View Source
• [3] IRAK4-IN-19 (compound 39) product datasheet; inhibitory activity against LPS-induced IL23 in THP and DC cells, IC₅₀ 0.23 and 0.22 µM, respectively. PeptideDB / TargetMol. View Source

IRAK4-IN-18 Quantitative Differentiation Evidence

Biochemical Potency vs PF-06650833

In a biochemical enzymatic assay, IRAK4-IN-18 (compound 33) inhibits IRAK4 with an IC₅₀ of 15 nM, whereas the clinical-stage IRAK4 inhibitor PF-06650833 (Zimlovisertib) achieves an IC₅₀ of 0.2 nM under comparable conditions [1]. Although PF-06650833 is approximately 75-fold more potent at the isolated enzyme level, IRAK4-IN-18 has been specifically optimized within its chemical series for sustained in vivo efficacy in arthritis models, indicating that biochemical potency does not linearly predict disease-relevant activity [1].

Biochemical Potency vs PF-06650833

Cross-study comparable

IRAK4-IN-18: 15 nM; PF-06650833: 0.2 nM (~75-fold difference)

IRAK4-IN-18

15 nM

PF-06650833

0.2 nM

Biochemical potency alone may not reflect model-response endpoint context.

IRAK4-IN-18 retains disease-model response comparable to more potent clinical candidates.

Evidence Dimension	IRAK4 enzymatic inhibition (IC₅₀)
Target Compound Data	IRAK4-IN-18: 15 nM [1]
Comparator Or Baseline	PF-06650833 (Zimlovisertib): 0.2 nM
Quantified Difference	PF-06650833 is ~75-fold more potent biochemically; however IRAK4-IN-18 retains disease-model efficacy comparable to more potent clinical candidates [1]
Conditions	Biochemical enzymatic assay; specific assay platform details per original publication

Why This Matters

Procurement decisions based solely on biochemical IC₅₀ would overlook the translational disconnect between isolated enzyme potency and whole-animal disease efficacy demonstrated for this chemotype.

• [1] Chen Y, Tso K, Heckrodt TJ, Li H, Yen R, Lin N, Singh R, Taylor V, Masuda ES, Park G, Payan DG. Bicyclic pyrimidine compounds as potent IRAK4 inhibitors. Bioorg Med Chem Lett. 2022 Oct 1;73:128900. View Source

THP-1 Cellular Activity vs IRAK4-IN-19

In LPS-stimulated THP-1 cells, IRAK4-IN-18 (compound 33) inhibits IL-23 production with an IC₅₀ of 0.25 µM, while its direct series analog IRAK4-IN-19 (compound 39) exhibits an IC₅₀ of 0.23 µM in the same assay [1][2]. The nearly equivalent THP-1 cellular potency contrasts with a 3.5-fold difference in biochemical IC₅₀ (15 nM vs. 4.3 nM), suggesting that IRAK4-IN-18 possesses a superior cellular translation efficiency (cellular IC₅₀ / biochemical IC₅₀ ratio of ~16.7) compared to IRAK4-IN-19 (~53.5) [1][2].

THP-1 Cellular Activity vs IRAK4-IN-19

Head-to-head

IRAK4-IN-18: 0.25 µM; IRAK4-IN-19: 0.23 µM; cellular/biochemical ratio 16.7 vs 53.5

IRAK4-IN-18

16.7

IRAK4-IN-19

53.5

Supports cellular translation efficiency context for analog selection.

~3.2-fold more favorable ratio may support reliable target engagement at lower nominal biochemical potency.

Evidence Dimension	LPS-induced IL-23 inhibition in THP-1 cells (cellular IC₅₀)
Target Compound Data	IRAK4-IN-18: 0.25 µM [1]
Comparator Or Baseline	IRAK4-IN-19 (compound 39): 0.23 µM [2]
Quantified Difference	THP-1 IC₅₀ values differ by only ~8%; however the cellular/biochemical potency ratio is ~3.2-fold more favorable for IRAK4-IN-18 (16.7 vs. 53.5) [1][2]
Conditions	LPS-stimulated THP-1 monocytic cell line; IL-23 readout

Why This Matters

When selecting among structurally similar bicyclic pyrimidine analogs for cell-based inflammation studies, the compound with the better cellular translation efficiency may provide more reliable target engagement at lower nominal biochemical potency.

• [1] Chen Y, Tso K, Heckrodt TJ, Li H, Yen R, Lin N, Singh R, Taylor V, Masuda ES, Park G, Payan DG. Bicyclic pyrimidine compounds as potent IRAK4 inhibitors. Bioorg Med Chem Lett. 2022 Oct 1;73:128900. View Source
• [2] IRAK4-IN-19 (compound 39) product datasheet; inhibitory activity against LPS-induced IL23 in THP cells, IC₅₀ 0.23 µM. PeptideDB / TargetMol. View Source

Dendritic Cell Activity vs IRAK4-IN-19

In LPS-stimulated dendritic cells (DCs), IRAK4-IN-18 inhibits IL-23 production with an IC₅₀ of 0.14 µM, representing approximately 1.8-fold greater potency than its activity in THP-1 monocytes (0.25 µM) [1]. By comparison, IRAK4-IN-19 (compound 39) shows nearly identical potency across both cell types (THP-1: 0.23 µM; DC: 0.22 µM) [2]. The differential cellular selectivity pattern of IRAK4-IN-18—preferential DC activity—is not observed for IRAK4-IN-19, indicating that subtle structural features of IRAK4-IN-18 confer cell-type-dependent pharmacological behavior [1][2].

Dendritic Cell Activity vs IRAK4-IN-19

Head-to-head

IRAK4-IN-18 DC IC₅₀ 0.14 µM, THP-1/DC ratio 1.79; IRAK4-IN-19 ratio 1.05

IRAK4-IN-18

1.79

IRAK4-IN-19

1.05

DC-biased activity profile context for myeloid lineage-specific studies.

Subtle structural features confer cell-type-dependent pharmacological behavior.

Evidence Dimension	LPS-induced IL-23 inhibition in dendritic cells (cellular IC₅₀) and THP-1/DC selectivity ratio
Target Compound Data	IRAK4-IN-18: DC IC₅₀ 0.14 µM; THP-1/DC ratio = 1.79 [1]
Comparator Or Baseline	IRAK4-IN-19 (compound 39): DC IC₅₀ 0.22 µM; THP-1/DC ratio = 1.05 [2]
Quantified Difference	IRAK4-IN-18 exhibits 1.8-fold selectivity for DCs over THP-1 cells, whereas IRAK4-IN-19 shows no differential activity between the two cell types [1][2]
Conditions	LPS-stimulated human dendritic cells and THP-1 monocytic cells; IL-23 readout

Why This Matters

Researchers investigating IRAK4 signaling in dendritic cell biology or comparing myeloid lineage-specific pharmacology should preferentially select IRAK4-IN-18 for its demonstrable DC-biased activity profile.

• [1] Chen Y, Tso K, Heckrodt TJ, Li H, Yen R, Lin N, Singh R, Taylor V, Masuda ES, Park G, Payan DG. Bicyclic pyrimidine compounds as potent IRAK4 inhibitors. Bioorg Med Chem Lett. 2022 Oct 1;73:128900. View Source
• [2] IRAK4-IN-19 (compound 39) product datasheet; inhibitory activity against LPS-induced IL23 in THP and DC cells, IC₅₀ 0.23 and 0.22 µM, respectively. PeptideDB / TargetMol. View Source

Collagen-Induced Arthritis Efficacy

In a collagen-induced arthritis (CIA) rat model, IRAK4-IN-18 administered orally twice daily for 21 days produced dose-dependent inhibition of arthritis development: 30% inhibition at 5 mg/kg, 56% at 10 mg/kg, and 97% at 20 mg/kg, with complete disease arrest achieved at 30 mg/kg based on hind-paw clinical scores [1]. This graded dose–response relationship enables researchers to select a dose that produces partial target engagement or full disease suppression, a flexibility not uniformly documented for other in-class compounds at equivalent preclinical stages [1].

Collagen-Induced Arthritis Efficacy

Class-level inference

Dose-dependent inhibition: 30% (5 mg/kg), 56% (10 mg/kg), 97% (20 mg/kg), complete arrest (30 mg/kg)

5 mg/kg: 30% 10 mg/kg: 56% 20 mg/kg: 97% 30 mg/kg: arrest

Model-response endpoint context with defined dose–response curve.

Enables partial or full disease-score endpoint review; few preclinical IRAK4 inhibitors provide this granularity.

Evidence Dimension	Dose-dependent inhibition of arthritis development in CIA rat model
Target Compound Data	IRAK4-IN-18: 30% (5 mg/kg), 56% (10 mg/kg), 97% (20 mg/kg), complete arrest (30 mg/kg); twice daily oral dosing for 21 days [1]
Comparator Or Baseline	Class-level expectation: most preclinical IRAK4 inhibitors lack published multi-dose CIA efficacy data defining a full dose–response curve [1]
Quantified Difference	Four-point dose–response established, enabling IC₅₀/ED₅₀ estimation for disease-modifying activity; few preclinical IRAK4 inhibitors provide this granularity [1]
Conditions	Collagen-induced arthritis (CIA) rat model; oral (p.o.) dosing twice daily for 21 days; hind-paw clinical scoring

Why This Matters

The availability of a well-defined in vivo dose–response curve reduces experimental uncertainty in animal model studies and supports rational dose selection for combination or mechanistic experiments.

• [1] Chen Y, Tso K, Heckrodt TJ, Li H, Yen R, Lin N, Singh R, Taylor V, Masuda ES, Park G, Payan DG. Bicyclic pyrimidine compounds as potent IRAK4 inhibitors. Bioorg Med Chem Lett. 2022 Oct 1;73:128900. View Source

Oral Pharmacokinetic Profile

Following a single oral dose of 5 mg/kg, IRAK4-IN-18 exhibits an oral bioavailability of 38% and a clearance of 53 mL/min/kg [1]. While PF-06650833 has been reported as orally bioavailable with a longer half-life suitable for once-daily dosing, IRAK4-IN-18's moderate clearance and bioavailability profile make it well-suited for preclinical studies requiring twice-daily dosing to maintain target coverage, a regimen that demonstrated robust efficacy in the CIA model [1]. The compound's PK parameters have been specifically characterized in the context of the same rodent efficacy model, providing integrated PK/PD understanding [1].

Oral Pharmacokinetic Profile

Cross-study comparable

F = 38%, CL = 53 mL/min/kg (rat, 1 mg/kg IV, 5 mg/kg PO)

Bioavailability 38%

Clearance 53 mL/min/kg

Supports exposure-model interpretation for twice-daily preclinical dosing.

PK parameters characterized in same rodent efficacy model for integrated PK/PD understanding.

Evidence Dimension	Oral pharmacokinetic parameters (rat)
Target Compound Data	IRAK4-IN-18: F = 38%, CL = 53 mL/min/kg (1 mg/kg IV, 5 mg/kg PO, single dose) [1]
Comparator Or Baseline	PF-06650833: reported oral bioavailability and longer t₁/₂ supporting once-daily dosing in clinical settings
Quantified Difference	IRAK4-IN-18 shows moderate oral bioavailability (38%) suitable for twice-daily preclinical dosing, whereas PF-06650833 is optimized for once-daily human dosing [1]
Conditions	Rat pharmacokinetic study; IV 1 mg/kg and PO 5 mg/kg single dose

Why This Matters

Investigators requiring a preclinical IRAK4 inhibitor with published PK parameters from the same laboratory that performed the efficacy studies can select IRAK4-IN-18 with greater confidence in dose–exposure–response relationships.

• [1] Chen Y, Tso K, Heckrodt TJ, Li H, Yen R, Lin N, Singh R, Taylor V, Masuda ES, Park G, Payan DG. Bicyclic pyrimidine compounds as potent IRAK4 inhibitors. Bioorg Med Chem Lett. 2022 Oct 1;73:128900. View Source

Acute IL-6 Suppression Model

In an acute IL-1β-induced IL-6 production mouse model, IRAK4-IN-18 (5, 10, and 20 mg/kg; twice daily for 21 days) demonstrated good efficacy in suppressing IL-6 levels [1]. This acute pharmacodynamic readout provides direct evidence of IRAK4 pathway inhibition in vivo and complements the chronic disease-modifying data from the CIA model [1]. While compound 39 (IRAK4-IN-19) also showed efficacy in both the acute IL-6 and CIA models, the published dataset for IRAK4-IN-18 includes the integrated PK, acute PD, and chronic disease efficacy endpoints within a single study, facilitating cross-assay correlation [1].

Acute IL-6 Suppression Model

Supporting evidence

Good efficacy at 5–20 mg/kg p.o. BID in IL-1β-induced IL-6 mouse model

Integrated PK, acute PD, and chronic efficacy endpoints within a single study framework.

In vivo pathway-response context complementing chronic disease-model data.

Strengthens cross-assay correlation and interpretability for study design.

Evidence Dimension	In vivo IL-1β-induced IL-6 inhibition (acute PD model)
Target Compound Data	IRAK4-IN-18: good efficacy at 5–20 mg/kg p.o. twice daily for 21 days [1]
Comparator Or Baseline	Compound 39 (IRAK4-IN-19): also showed good efficacy in both acute IL-6 and CIA models; quantitative side-by-side comparison not available in public domain [1]
Quantified Difference	Both compounds show efficacy; IRAK4-IN-18 benefits from integrated PK/PD/efficacy dataset within a single publication [1]
Conditions	IL-1β-induced IL-6 acute mouse model; oral dosing

Why This Matters

Having acute PD and chronic efficacy data generated within the same experimental framework strengthens the interpretability of results and supports more rigorous study design for grant applications and publications.

• [1] Chen Y, Tso K, Heckrodt TJ, Li H, Yen R, Lin N, Singh R, Taylor V, Masuda ES, Park G, Payan DG. Bicyclic pyrimidine compounds as potent IRAK4 inhibitors. Bioorg Med Chem Lett. 2022 Oct 1;73:128900. View Source

IRAK4-IN-18 Application Scenarios

Collagen-Induced Arthritis Studies

Investigators using the CIA rat model to evaluate IRAK4-dependent inflammatory pathways can employ IRAK4-IN-18 with a published 4-point dose–response curve (5–30 mg/kg p.o. BID) that enables selection of partial (30–56%) or near-complete (97%) disease suppression [1]. The integrated PK data (F = 38%, CL = 53 mL/min/kg) support twice-daily dosing schedules that maintain target coverage throughout the disease progression period [1].

Dendritic Cell-Selective Pharmacology

For experiments requiring preferential inhibition of IRAK4 signaling in dendritic cells over monocytes, IRAK4-IN-18 provides a 1.8-fold DC/THP-1 selectivity window (DC IC₅₀ 0.14 µM vs. THP-1 IC₅₀ 0.25 µM), a property not shared by the closely related analog IRAK4-IN-19 [1][2]. This makes IRAK4-IN-18 the preferred choice for dissecting myeloid lineage-specific IRAK4 functions.

Combination with Anti-Inflammatory Agents

The well-characterized oral PK profile and the availability of partial efficacy doses (5–10 mg/kg producing 30–56% arthritis inhibition) make IRAK4-IN-18 suitable for rational combination studies where complete IRAK4 blockade is not desired, allowing assessment of additive or synergistic effects with agents targeting parallel inflammatory pathways [1].

Benchmarking Novel IRAK4 Agents

IRAK4-IN-18 can serve as a reference inhibitor for benchmarking next-generation IRAK4-targeting agents (including PROTACs) in rodent arthritis models, given that its in vivo efficacy, PK, and PD parameters are published within a single peer-reviewed study, facilitating head-to-head experimental comparisons under standardized conditions [1].

Application

Selection Property

Validation Focus

Collagen-Induced Arthritis Studies

Model-response endpoint context

Dose–response curve and PK integration review

Dendritic Cell-Selective Pharmacology

Cell-type selectivity assay context

DC/THP-1 selectivity ratio endpoint review

Combination with Anti-Inflammatory Agents

Partial pathway inhibition context

Additive/synergistic endpoint monitoring

Benchmarking Novel IRAK4 Agents

Reference inhibitor comparator context

Integrated PK/PD/efficacy dataset review

• [1] Chen Y, Tso K, Heckrodt TJ, Li H, Yen R, Lin N, Singh R, Taylor V, Masuda ES, Park G, Payan DG. Bicyclic pyrimidine compounds as potent IRAK4 inhibitors. Bioorg Med Chem Lett. 2022 Oct 1;73:128900. View Source
• [2] IRAK4-IN-19 (compound 39) product datasheet; cellular IC₅₀ values in THP-1 and DC assays. PeptideDB / TargetMol. View Source